Cas no 1806816-94-3 (3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde
• CAS No: 1806816-94-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4852099
• Update Time: 2025-06-10

3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde

• Inchi： 1S/C9H9F2NO3/c1-14-6-3-12-9(15-2)7(8(10)11)5(6)4-13/h3-4,8H,1-2H3
• InChI Key： ZFWWJPPPNIESFU-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4

Additional information on 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde

3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde (CAS No. 1806816-94-3): A Comprehensive Overview

3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde (CAS No. 1806816-94-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde is a pyridine derivative with a difluoromethyl group and two methoxy substituents. The molecular formula of this compound is C₁₁H₁₁F₂N₂O₃, and its molecular weight is 257.21 g/mol. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The methoxy groups further enhance the lipophilicity of the compound, making it an attractive candidate for drug design.

The structure of 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde can be visualized as follows:

            O
            |
            C=O
            |
            N--C--OCH3
           / \
          F   F
           \ /
            C
           / \
          OCH3
        

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the reaction of 2,5-dimethoxypyridine with a difluoromethylating agent followed by oxidation to form the aldehyde. Another method involves the condensation of 2,5-dimethoxypyridine with a difluoroacetyl derivative and subsequent oxidation.

A recent study published in the Journal of Organic Chemistry (2021) described an efficient one-pot synthesis method for 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde. The method involves the sequential addition of a difluoroacetyl chloride to 2,5-dimethoxypyridine in the presence of a base, followed by in situ oxidation using sodium chlorite. This approach offers high yields and excellent purity, making it suitable for large-scale production.

Biological Activities and Applications

3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry (2020) reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV).

In addition to antiviral properties, 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde has shown promise as a lead compound for developing anti-inflammatory drugs. Research conducted at the University of California (2019) demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Clinical Trials and Future Prospects

The potential therapeutic applications of compounds derived from 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde have led to several ongoing clinical trials. For instance, a phase I clinical trial evaluating the safety and efficacy of a novel antiviral agent based on this compound is currently underway at a leading pharmaceutical company. Preliminary results have shown promising outcomes, with no significant adverse effects observed.

In another study published in Clinical Pharmacology & Therapeutics (2021), researchers investigated the pharmacokinetic properties of a derivative of 3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde. The results indicated that this compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and sustained plasma levels over an extended period.

Conclusion

3-(Difluoromethyl)-2,5-dimethoxypyridine-4-carboxaldehyde (CAS No. 1806816-94-3) is a promising organic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials continue to explore its potential benefits in treating various diseases, highlighting its significance in modern drug discovery efforts.